Cas no 1955515-48-6 (4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1955515-48-6
• MF: C₇H₅F₂NO₄S
• MW: 237.1807076931
• MDL: MFCD28968488
• CID: 5211784
• PubChem ID: 122236041
• Update Time: 2025-06-08

4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968488
• Inchi： 1S/C7H5F2NO4S/c1-4-2-5(15(9,13)14)3-6(7(4)8)10(11)12/h2-3H,1H3
• InChI Key： NOLQEXSVCXUVCK-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC([N+]([O-])=O)=C(F)C(C)=C1

Additional information on 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride

Introduction to 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride (CAS No. 1955515-48-6)

4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1955515-48-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of aryl sulfonyl fluorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both fluoro and nitro substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

The fluoro group is a key feature of this compound, contributing to its lipophilicity and metabolic stability, which are critical factors in drug design. Fluorinated aromatic compounds have been extensively studied for their ability to modulate receptor binding affinities and improve pharmacokinetic profiles. In particular, the 4-fluoro substitution pattern has been associated with enhanced binding to certain biological targets, such as G protein-coupled receptors (GPCRs) and kinases. This makes 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride a promising candidate for further derivatization to develop drugs with improved efficacy and reduced side effects.

The nitro group at the 5-position introduces a region of high electron-withdrawing character, which can influence the reactivity and electronic properties of the molecule. Nitroaromatic compounds are well-documented for their role in medicinal chemistry, often serving as probes for understanding enzyme mechanisms and as precursors for bioisosteres. The combination of fluoro and nitro groups in 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride creates a unique scaffold that can be exploited for structure-based drug design. This compound may be particularly useful in generating analogs with tailored properties, such as altered solubility or selectivity.

The sulfonyl fluoride moiety is another defining characteristic of this compound, providing a versatile handle for further functionalization. Sulfonyl fluorides are known to undergo nucleophilic substitution reactions under mild conditions, allowing for the introduction of diverse functional groups at the sulfonyl position. This reactivity makes 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride a valuable intermediate for synthesizing sulfonamides, sulfonates, and other heterocyclic compounds. These derivatives have been explored for their potential applications in treating various diseases, including infectious diseases and cancer.

Recent advancements in synthetic methodologies have highlighted the importance of aryl sulfonyl fluorides in drug discovery. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex aryl scaffolds from simpler precursors like 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride. These reactions have opened new avenues for generating novel bioactive molecules with minimal synthetic overhead. Additionally, computational chemistry approaches have been employed to predict the binding modes of these compounds to biological targets, facilitating rational drug design.

In the realm of medicinal chemistry, 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride has been investigated as a precursor for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently targeted by therapeutic agents. The combination of fluoro and nitro groups is known to enhance kinase inhibition by improving interactions with the ATP-binding pocket or by modulating allosteric sites. Several research groups have reported the synthesis of kinase inhibitors derived from related aryl sulfonyl fluorides, demonstrating their potential as pharmacological tools.

The agrochemical industry has also shown interest in aryl sulfonyl fluorides due to their role as intermediates in the synthesis of herbicides and pesticides. The unique electronic properties of these compounds contribute to their efficacy in controlling unwanted vegetation or pests while maintaining environmental safety. For example, derivatives of 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride have been explored as candidates for next-generation agrochemicals that offer improved selectivity and lower toxicity profiles.

From a synthetic perspective, 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride serves as a versatile building block that can be functionalized through various chemical transformations. The sulfonyl fluoride group can be displaced by hydroxyl groups under acidic conditions to yield sulfonic acids, which are further useful in forming esters or amides. Alternatively, nucleophilic aromatic substitution can introduce other halogens or leaving groups into the aromatic ring. These transformations provide chemists with flexibility in designing molecules with specific biological activities.

The growing interest in fluorinated compounds has driven innovation in synthetic methods tailored to introducing fluorine atoms at precise positions within organic molecules. Techniques such as electrophilic aromatic substitution and metal-mediated cross-coupling reactions have been refined to achieve high regioselectivity, ensuring that fluorine is incorporated at desired sites like the 4-position in 4-Fluoro-3-methyl-5-nitrobenzene-1-sulfonyl fluoride. These advancements have made it possible to produce complex fluorinated scaffolds more efficiently than ever before.

In conclusion,4-Fluoro-(CAS No.) -methyl-(product name) benzene-(product name) sulfonyl fluoride (CAS No.) 1955515(48)-6 is a multifaceted compound with significant potential applications across multiple industries including pharmaceuticals, agrochemicals,and materials science.(product name) Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies.(product name) As research continues(product name)to uncover new applications(product name)for this compound(product name)and related derivatives(product name),(product name)its importance is likely(product name)to grow further(product name)in( product name)the coming years.(product name)